![molecular formula C22H15N3 B14072438 [4-(Diphenylamino)benzylidene]propanedinitrile CAS No. 40703-88-6](/img/structure/B14072438.png)
[4-(Diphenylamino)benzylidene]propanedinitrile
Overview
Description
Propanedinitrile, [[4-(diphenylamino)phenyl]methylene]-:
Preparation Methods
Synthetic Routes and Reaction Conditions: Industrial Production Methods:
Chemical Reactions Analysis
Types of Reactions: Propanedinitrile, [[4-(diphenylamino)phenyl]methylene]- undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized using oxidizing agents like or [][1].
Reduction: Reduction reactions can be carried out using reducing agents such as or [][1].
Substitution: It can undergo substitution reactions, particularly nucleophilic substitutions, in the presence of suitable nucleophiles[][1].
Common Reagents and Conditions:
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Sodium borohydride in ethanol or lithium aluminum hydride in ether.
Substitution: Nucleophiles like or in polar solvents[][1].
Major Products Formed:
Oxidation: Formation of corresponding or .
Reduction: Formation of or .
Substitution: Formation of substituted derivatives with various functional groups[][1].
Scientific Research Applications
Chemistry: Biology and Medicine: Industry:
Comparison with Similar Compounds
- Propanedinitrile, [[5-[4-(diphenylamino)phenyl]-2-thienyl]methylene]-
- Propanedinitrile, [[5-[4-(diphenylamino)phenyl]-2-furanyl]methylene]-
- Propanedinitrile, [[5-[4-(diphenylamino)phenyl]-2-pyridyl]methylene]- [1][1]
Properties
CAS No. |
40703-88-6 |
|---|---|
Molecular Formula |
C22H15N3 |
Molecular Weight |
321.4 g/mol |
IUPAC Name |
2-[[4-(N-phenylanilino)phenyl]methylidene]propanedinitrile |
InChI |
InChI=1S/C22H15N3/c23-16-19(17-24)15-18-11-13-22(14-12-18)25(20-7-3-1-4-8-20)21-9-5-2-6-10-21/h1-15H |
InChI Key |
MYUFMVPJBBPGOS-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)N(C2=CC=CC=C2)C3=CC=C(C=C3)C=C(C#N)C#N |
Origin of Product |
United States |
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